Cas no 88345-67-9 (Benzoic acid, 4-(aminosulfonyl)-3-chloro-2-nitro-)

• Product Name: Benzoic acid, 4-(aminosulfonyl)-3-chloro-2-nitro-
• CAS No: 88345-67-9
• MF: C₇H₅ClN₂O₆S
• MW: 280.642399549484
• CID: 636265
• PubChem ID: 13307094
• Update Time: 2025-04-19

Benzoic acid, 4-(aminosulfonyl)-3-chloro-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(aminosulfonyl)-3-chloro-2-nitro-
• 3-chloro-2-nitro-4-sulfamoylbenzoic acid
• 88345-67-9
• DTXSID10536087

• Inchi： 1S/C7H5ClN2O6S/c8-5-4(17(9,15)16)2-1-3(7(11)12)6(5)10(13)14/h1-2H,(H,11,12)(H2,9,15,16)
• InChI Key： GRUCMZDVTUPYDO-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=O)O)C=CC=1S(N)(=O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 279.9556848g/mol
• Monoisotopic Mass: 279.9556848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 152Ų